Cas no 52363-15-2 ((cyclohexylsulfanyl)acetic acid)

(cyclohexylsulfanyl)acetic acid structure
52363-15-2 structure
Product Name:(cyclohexylsulfanyl)acetic acid
CAS No:52363-15-2
MF:C8H14O2S
MW:174.260561466217
CID:1580472
PubChem ID:15728328
Update Time:2025-04-21

(cyclohexylsulfanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • (cyclohexylsulfanyl)acetic acid
    • acetic acid, 2-(cyclohexylthio)-
    • cyclohexylsulfanyl-acetic acid
    • SCHEMBL1200818
    • STK331739
    • 52363-15-2
    • FBBVJXMXGVHARA-UHFFFAOYSA-N
    • DTXSID201031509
    • AKOS008965219
    • 2-(cyclohexylthio)acetic acid
    • cyclohexylmercapto-acetic acid
    • 2-cyclohexylsulfanylacetic acid
    • Inchi: 1S/C8H14O2S/c9-8(10)6-11-7-4-2-1-3-5-7/h7H,1-6H2,(H,9,10)
    • InChI Key: FBBVJXMXGVHARA-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1CCCCC1

Computed Properties

  • Exact Mass: 174.07152
  • Monoisotopic Mass: 174.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 130
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 62.6Ų

Experimental Properties

  • Density: 1.149
  • Boiling Point: 309.167°C at 760 mmHg
  • Flash Point: 140.779°C
  • Refractive Index: 1.528
  • PSA: 37.3
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